![molecular formula C15H28O3 B589280 Glycidyl Laurate-d5 CAS No. 1329563-35-0](/img/no-structure.png)
Glycidyl Laurate-d5
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Glycidyl Laurate-d5, also known as Dodecanoic Acid 2-Oxiranylmethyl-d5 Ester or Lauric Acid 2,3-Epoxypropyl-d5 Ester, is a stable isotope labelled compound . It has a molecular formula of C15H23D5O3 and a molecular weight of 261.41 . It is categorized under biosynthetic compounds, fatty acids, lipids in cell signalling, and carcinogens .
Synthesis Analysis
Glycidyl Laurate-d5 is a labelled analogue of Glycidyl Laurate, one of the fatty acid esters tested for carcinogenic activity . Glycidol fatty acid esters (GEs) and 3-monochloro-1,2-propanediol fatty acid esters (3-MCPDEs) are formed at high temperatures during edible oil production .Molecular Structure Analysis
The molecular structure of Glycidyl Laurate-d5 is based on its molecular formula, C15H23D5O3 . The unlabelled version, Glycidyl Laurate, has a molecular formula of C15H28O3 .Physical And Chemical Properties Analysis
Glycidyl Laurate-d5 is a neat product with a molecular weight of 261.41 . It is supplied as a solid and should be stored in a freezer .properties
CAS RN |
1329563-35-0 |
---|---|
Product Name |
Glycidyl Laurate-d5 |
Molecular Formula |
C15H28O3 |
Molecular Weight |
261.417 |
IUPAC Name |
[dideuterio-(2,3,3-trideuteriooxiran-2-yl)methyl] dodecanoate |
InChI |
InChI=1S/C15H28O3/c1-2-3-4-5-6-7-8-9-10-11-15(16)18-13-14-12-17-14/h14H,2-13H2,1H3/i12D2,13D2,14D |
InChI Key |
PTLZMJYQEBOHHM-AHXALPDUSA-N |
SMILES |
CCCCCCCCCCCC(=O)OCC1CO1 |
synonyms |
Dodecanoic Acid 2-Oxiranylmethyl-d5 Ester; Lauric Acid 2,3-Epoxypropyl-d5 Ester; 2,3-Epoxy-1-propanol-d5 Laurate; Glycidyl-d5 Dodecanoate; Lauric Acid Glycidyl-d5 Ester; NSC 406541-d5; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.